Cas no 121428-48-6 (L-Valine,glycyl-L-alanyl-)
L-Valine,glycyl-L-alanyl- structure
Product Name:L-Valine,glycyl-L-alanyl-
CAS No:121428-48-6
MF:C10H19N3O4
MW:245.275562524796
CID:151395
PubChem ID:129439
Update Time:2025-04-19
L-Valine,glycyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Valine,glycyl-L-alanyl-
- glycyl-alanyl-valine
- Gly-ala-val
- glycyl-L-alanyl-L-valine
- L-Valine, N-(N-glycyl-L-alanyl)-
- N-{2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxypropylidene}valine
- (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-3-methylbutanoic acid
- DTXSID00923801
- CHEMBL3809958
- SCHEMBL4968369
- 121428-48-6
- BDBM50172792
- Glycylalanylvalin
- CHEBI:163444
-
- Inchi: 1S/C10H19N3O4/c1-5(2)8(10(16)17)13-9(15)6(3)12-7(14)4-11/h5-6,8H,4,11H2,1-3H3,(H,12,14)(H,13,15)(H,16,17)/t6-,8-/m0/s1
- InChI Key: JRDYDYXZKFNNRQ-XPUUQOCRSA-N
- SMILES: OC([C@H](C(C)C)NC([C@H](C)NC(CN)=O)=O)=O
Computed Properties
- Exact Mass: 245.13767
- Monoisotopic Mass: 245.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.52
L-Valine,glycyl-L-alanyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
121428-48-6 (L-Valine,glycyl-L-alanyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 1999-42-4(DL-Alanyl-DL-leucine)
- 13588-95-9(H-Leu-val-OH)
- 183449-57-2(L-Alanine,5-oxo-L-prolyl-L-phenylalanyl-L-arginyl-L-histidyl-L-a-aspartyl-L-serylglycyl-L-tyrosyl-L-a-glutamyl-L-valyl-L-histidyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-valylglycyl-L-seryl-L-asparaginyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-)
- 1963-21-9(Glycyl-L-valine)
- 69242-40-6(Glycylglycyl-l-isoleucine)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 17665-02-0(L-Leucyl-D-leucine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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